Cas no 1018584-65-0 (4H,5H,6H-cyclopenta[d][1,2]oxazole-3-carbaldehyde)

• Product Name: 4H,5H,6H-cyclopenta[d][1,2]oxazole-3-carbaldehyde
• CAS No: 1018584-65-0
• MF: C₇H₇NO₂
• MW: 137.135981798172
• CID: 4567615
• PubChem ID: 28808650
• Update Time: 2024-03-01

4H,5H,6H-cyclopenta[d][1,2]oxazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4H-Cyclopent[d]isoxazole-3-carboxaldehyde, 5,6-dihydro-
• 4H,5H,6H-cyclopenta[d][1,2]oxazole-3-carbaldehyde

• Inchi： 1S/C7H7NO2/c9-4-6-5-2-1-3-7(5)10-8-6/h4H,1-3H2
• InChI Key： LLWSLAFYWVMZEW-UHFFFAOYSA-N
• SMILES： O1C2CCCC=2C(C=O)=N1

Computed Properties

• Exact Mass: 137.047678g/mol
• Monoisotopic Mass: 137.047678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 137.14g/mol
• XLogP3: 0.9
• Topological Polar Surface Area: 43.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes